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Compound of Interest

Compound Name: 3-Ethylaniline

Cat. No.: B1664132 Get Quote

An in-depth technical guide to the core physical and chemical properties of 3-Ethylaniline,

designed for researchers, scientists, and drug development professionals.

Abstract
3-Ethylaniline (CAS 587-02-0), a substituted aromatic amine, serves as a crucial intermediate

in the synthesis of various organic compounds, including dyes, pharmaceuticals, and

agrochemicals.[1] Its chemical structure, featuring an ethyl group at the meta position of the

aniline ring, imparts specific physical and chemical characteristics that are essential for its

application in synthetic chemistry.[1] This technical guide provides a comprehensive overview

of the physical and chemical properties of 3-Ethylaniline, detailed experimental protocols for

its characterization and key reactions, and visual representations of its synthetic and reactive

pathways. All quantitative data are summarized in structured tables for ease of reference.

Physical Properties
3-Ethylaniline is typically a colorless to pale yellow or brownish liquid with a characteristic

amine odor.[1][2] Its physical state at room temperature is liquid, and it is known to darken

upon exposure to light and air due to oxidation.[2][3] It is slightly soluble in water but shows

good solubility in organic solvents.[2][4]

Tabulated Physical Properties
The key physical properties of 3-Ethylaniline are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₈H₁₁N [1][5]

Molecular Weight 121.18 g/mol [5][6]

Appearance
Colorless to light orange to

yellow clear liquid
[1][2]

Melting Point -8 °C [6][7]

Boiling Point 212 °C (at 760 mmHg) [6][7]

Density 0.975 g/mL at 25 °C [6][7]

Refractive Index (n20/D) 1.555 [6][8]

Flash Point 85 °C (closed cup) [8]

pKa 4.70 (at 25 °C) [2]

Solubility
Slightly soluble in water;

soluble in organic solvents.
[2][4]

Spectral Data
Spectroscopic analysis is crucial for the identification and characterization of 3-Ethylaniline.

Spectroscopic Data Key Features Reference(s)

¹H NMR Spectra available for review. [7][9]

¹³C NMR Spectra available for review. [1][10]

Mass Spectrometry (MS)
Molecular ion peak (m/z) at

121.
[1]

Infrared (IR) Spectroscopy
Vapor phase IR spectra

available for review.
[5]

Chemical Properties and Reactivity
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3-Ethylaniline exhibits chemical properties characteristic of primary aromatic amines. The

amino group (-NH₂) is a moderately activating, ortho-, para-directing group in electrophilic

aromatic substitution reactions. However, the meta-position of the ethyl group influences the

regioselectivity of these reactions. The lone pair of electrons on the nitrogen atom makes the

amino group nucleophilic and basic.

Key chemical reactions involving 3-Ethylaniline include:

Acylation: Reaction with acylating agents (e.g., acetyl chloride, acetic anhydride) to form the

corresponding amide. This is often used as a protecting group strategy to moderate the

reactivity of the aniline.[6]

Diazotization: Reaction with nitrous acid (generated in situ from NaNO₂ and a strong acid) at

low temperatures (0-5 °C) to form a diazonium salt. This intermediate is highly versatile and

can be used to introduce a wide range of functional groups onto the aromatic ring through

Sandmeyer-type reactions.[11]

Electrophilic Aromatic Substitution: As an activated ring system, it can undergo reactions

such as halogenation and nitration. The reaction conditions need to be carefully controlled to

avoid overreaction and oxidation.[6]

Experimental Protocols
Determination of Physical Properties
Protocol 1: Determination of Solubility

This protocol provides a general method for qualitatively determining the solubility of 3-
Ethylaniline in various solvents.

Materials:

3-Ethylaniline

Small test tubes

Solvents: Water, 5% HCl, 5% NaOH, Diethyl ether
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Vortex mixer

Procedure:

Place approximately 25 mg of 3-Ethylaniline into four separate small test tubes.

To the first test tube, add 0.75 mL of water in small portions, shaking vigorously after each

addition. Observe for dissolution.

To the second test tube, add 0.75 mL of 5% aqueous HCl solution in portions, with vigorous

shaking. Observe for dissolution, which would indicate the formation of the water-soluble

aniline salt.

To the third test tube, add 0.75 mL of 5% aqueous NaOH solution in portions, with vigorous

shaking.

To the fourth test tube, add 0.75 mL of diethyl ether in portions, with vigorous shaking.

Record the solubility in each solvent. 3-Ethylaniline is expected to be soluble in 5% HCl and

diethyl ether, and slightly soluble in water.[4][12]

Spectroscopic Characterization
Protocol 2: ¹H and ¹³C NMR Spectroscopy

Materials:

3-Ethylaniline

Deuterated chloroform (CDCl₃)

NMR tubes

NMR spectrometer (e.g., 400 MHz)

Procedure:

Prepare the NMR sample by dissolving approximately 10-20 mg of 3-Ethylaniline in about

0.6 mL of CDCl₃ in a clean, dry NMR tube.
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Acquire the ¹H NMR spectrum. Typical parameters include a sufficient number of scans to

obtain a good signal-to-noise ratio.

Process the ¹H NMR spectrum, including Fourier transformation, phase correction, and

baseline correction. Calibrate the spectrum using the residual solvent peak (CHCl₃ at 7.26

ppm).

Integrate the signals and determine the chemical shifts and coupling constants.

Acquire the ¹³C NMR spectrum. This will likely require a larger number of scans than the ¹H

spectrum.

Process and calibrate the ¹³C NMR spectrum using the CDCl₃ solvent peak (triplet at 77.16

ppm).

Chemical Reactions
Protocol 3: Acylation of 3-Ethylaniline

This protocol describes the synthesis of N-(3-ethylphenyl)acetamide.

Materials:

3-Ethylaniline

Acetic anhydride

Sodium acetate

Water

Ethanol

Standard laboratory glassware

Ice bath

Vacuum filtration apparatus

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

In a flask, dissolve 3-Ethylaniline (1 equivalent) in water containing a stoichiometric amount

of hydrochloric acid to form the hydrochloride salt.

In a separate beaker, prepare a solution of sodium acetate (1.1 equivalents) in water.

To the solution of 3-ethylaniline hydrochloride, add acetic anhydride (1.05 equivalents) and

swirl to mix.

Immediately add the sodium acetate solution to the reaction mixture. A white precipitate of N-

(3-ethylphenyl)acetamide should form.

Cool the mixture in an ice bath to ensure complete precipitation.

Collect the solid product by vacuum filtration and wash with cold water.

The crude product can be recrystallized from a suitable solvent system, such as ethanol-

water, to yield the purified acetamide.[13]

Protocol 4: Diazotization of 3-Ethylaniline and Subsequent Azo Coupling

This protocol outlines the formation of a diazonium salt from 3-Ethylaniline and its coupling

with 2-naphthol to form an azo dye.

Materials:

3-Ethylaniline

Concentrated Hydrochloric Acid

Sodium nitrite (NaNO₂)

2-Naphthol

Sodium hydroxide (NaOH)

Ice
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Standard laboratory glassware

Procedure: Part A: Diazotization

In a beaker, dissolve 3-Ethylaniline (1 equivalent) in a mixture of concentrated hydrochloric

acid (2.5 equivalents) and water.

Cool the solution to 0-5 °C in an ice-salt bath.

In a separate beaker, dissolve sodium nitrite (1 equivalent) in cold water.

Slowly add the cold sodium nitrite solution dropwise to the cold 3-ethylaniline hydrochloride

solution with constant stirring, ensuring the temperature remains below 5 °C.[14]

The resulting solution contains the 3-ethylphenyldiazonium chloride and should be used

immediately in the next step.

Part B: Azo Coupling

In a separate beaker, dissolve 2-naphthol (1 equivalent) in a cold aqueous solution of sodium

hydroxide.

Cool the 2-naphthol solution to 0-5 °C in an ice bath.

Slowly and with vigorous stirring, add the cold diazonium salt solution to the 2-naphthol

solution. A brightly colored precipitate of the azo dye should form immediately.[14]

Continue stirring the mixture in the ice bath for about 30 minutes to ensure the reaction is

complete.

Collect the azo dye by vacuum filtration, wash thoroughly with cold water, and allow it to dry.

Visualizing Workflows and Relationships
Synthesis of 3-Ethylaniline
The following diagram illustrates a common synthetic route to 3-Ethylaniline starting from

benzene.
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Synthesis of 3-Ethylaniline from Benzene

Benzene

Acetophenone

Friedel-Crafts Acylation
(CH₃COCl, AlCl₃)

3-Nitroacetophenone

Nitration
(HNO₃, H₂SO₄)

3-Ethylaniline

Reduction
(e.g., Fe, HCl or H₂, Pd/C)

Click to download full resolution via product page

Caption: A common synthetic pathway for 3-Ethylaniline starting from benzene.

Key Reactions of 3-Ethylaniline
This diagram shows the logical flow of two important reactions of 3-Ethylaniline: acylation for

protection and diazotization for functional group transformation.
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Key Reactions of 3-Ethylaniline

Acylation (Protection) Diazotization and Subsequent Reactions

3-Ethylaniline

N-(3-ethylphenyl)acetamide

(CH₃CO)₂O

3-Ethylaniline

3-Ethylbenzenediazonium Salt

NaNO₂, HCl
0-5 °C

3-Ethylaryl Halide

Sandmeyer Reaction
(e.g., CuCl)

Azo Dye

Azo Coupling
(e.g., 2-Naphthol)

Click to download full resolution via product page

Caption: Workflow of acylation and diazotization reactions of 3-Ethylaniline.

Safety and Handling
3-Ethylaniline is considered harmful if swallowed, toxic in contact with skin, and toxic if

inhaled.[15] It can cause skin and eye irritation.[2] Appropriate personal protective equipment

(PPE), including gloves, safety glasses, and a lab coat, should be worn when handling this

chemical. All work should be conducted in a well-ventilated fume hood. Store in a cool, dry,

well-ventilated area away from incompatible materials.

Conclusion
3-Ethylaniline is a valuable chemical intermediate with well-defined physical and chemical

properties. This guide provides essential data and experimental protocols to support its safe

and effective use in research and development. The provided workflows for its synthesis and

key reactions offer a clear visual guide for synthetic planning. A thorough understanding of its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1664132?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.rsc.org/suppdata/c9/dt/c9dt00218a/c9dt00218a1.pdf
https://patents.google.com/patent/US4874847A/en
https://www.benchchem.com/product/b1664132?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


properties, as detailed in this document, is fundamental for its successful application in the

synthesis of more complex molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Ethylaniline | C8H11N | CID 11475 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. US4874847A - Process for the diazotisation of primary aromatic amines which are
sparingly soluble in water - Google Patents [patents.google.com]

3. solubilityofthings.com [solubilityofthings.com]

4. CAS 587-02-0: 3-Ethylaniline | CymitQuimica [cymitquimica.com]

5. benchchem.com [benchchem.com]

6. chem.libretexts.org [chem.libretexts.org]

7. 3-ETHYLANILINE(587-02-0) 1H NMR spectrum [chemicalbook.com]

8. researchgate.net [researchgate.net]

9. uregina.scholaris.ca [uregina.scholaris.ca]

10. 3-ETHYLANILINE(587-02-0) 13C NMR spectrum [chemicalbook.com]

11. Diazotisation [organic-chemistry.org]

12. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

13. chem.libretexts.org [chem.libretexts.org]

14. benchchem.com [benchchem.com]

15. rsc.org [rsc.org]

To cite this document: BenchChem. [what are the physical and chemical properties of 3-
Ethylaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664132#what-are-the-physical-and-chemical-
properties-of-3-ethylaniline]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1664132?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Ethylaniline
https://patents.google.com/patent/US4874847A/en
https://patents.google.com/patent/US4874847A/en
https://www.solubilityofthings.com/2-ethylaniline
https://cymitquimica.com/cas/587-02-0/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Reduction_of_3_Ethynylnitrobenzene_to_3_Ethynylaniline.pdf
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry_(Wade)_Complete_and_Semesters_I_and_II/Map%3A_Organic_Chemistry_(Wade)/20%3A_Amines/20.07%3A_Reactions_of_Arylamines
https://www.chemicalbook.com/SpectrumEN_587-02-0_1hnmr.htm
https://www.researchgate.net/publication/380903102_New_insights_in_the_computational_pKb_determination_of_primary_amines_and_anilines
https://uregina.scholaris.ca/server/api/core/bitstreams/328442be-9c48-4406-b5cc-eef2ebfd58d6/content
https://www.chemicalbook.com/SpectrumEN_587-02-0_13CNMR.htm
https://www.organic-chemistry.org/namedreactions/diazotisation.shtm
https://uomustansiriyah.edu.iq/media/lectures/4/4_2017_09_27!11_59_03_AM.pdf
https://chem.libretexts.org/Ancillary_Materials/Laboratory_Experiments/Wet_Lab_Experiments/Organic_Chemistry_Labs/The_Synthesis_and_Characterization_of_Carbonyl_Compounds/1%3A_Acetylation_of_Aniline_(Experiment)
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Diazotization_of_Aniline_Nitrate_for_Synthetic_Applications.pdf
https://www.rsc.org/suppdata/c9/dt/c9dt00218a/c9dt00218a1.pdf
https://www.benchchem.com/product/b1664132#what-are-the-physical-and-chemical-properties-of-3-ethylaniline
https://www.benchchem.com/product/b1664132#what-are-the-physical-and-chemical-properties-of-3-ethylaniline
https://www.benchchem.com/product/b1664132#what-are-the-physical-and-chemical-properties-of-3-ethylaniline
https://www.benchchem.com/product/b1664132#what-are-the-physical-and-chemical-properties-of-3-ethylaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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